Cas no 62718-46-1 (Morpholine, 4-[[(4-cyanophenyl)imino]phenylmethyl]-)

• Product Name: Morpholine, 4-[[(4-cyanophenyl)imino]phenylmethyl]-
• CAS No: 62718-46-1
• MF: C₁₈H₁₇N₃O
• MW: 291.347083806992
• CID: 434231
• PubChem ID: 71383504
• Update Time: 2025-04-19

Morpholine, 4-[[(4-cyanophenyl)imino]phenylmethyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[[(4-cyanophenyl)imino]phenylmethyl]-
• 4-[[morpholin-4-yl(phenyl)methylidene]amino]benzonitrile
• DTXSID40805814
• 4-{(E)-[(Morpholin-4-yl)(phenyl)methylidene]amino}benzonitrile
• 62718-46-1

• Inchi： 1S/C18H17N3O/c19-14-15-6-8-17(9-7-15)20-18(16-4-2-1-3-5-16)21-10-12-22-13-11-21/h1-9H,10-13H2/b20-18+
• InChI Key： QEOUDXIQMGJOAM-CZIZESTLSA-N
• SMILES： O1CCN(/C(/C2C=CC=CC=2)=N/C2C=CC(C#N)=CC=2)CC1

Computed Properties

• Exact Mass: 291.13731
• Monoisotopic Mass: 291.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• PSA: 48.62